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Compound of Interest

Compound Name: Mecoprop-d6

Cat. No.: B589835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the deuterated phenoxy herbicide,

Mecoprop-d6. It covers its chemical structure, physicochemical properties, and its critical role

as an internal standard in analytical methodologies. Detailed experimental protocols for its

application in isotope dilution mass spectrometry are also presented, offering valuable insights

for researchers in environmental science, analytical chemistry, and toxicology.

Chemical Identity and Properties
Mecoprop-d6 is the isotopically labeled analog of Mecoprop, a widely used herbicide for the

control of broadleaf weeds.[1][2] In Mecoprop-d6, six hydrogen atoms have been replaced by

deuterium, which makes it an ideal internal standard for quantitative analysis of Mecoprop in

various matrices.[3] This substitution has a negligible effect on its chemical properties but

provides a distinct mass difference for mass spectrometric detection.[3]

Chemical Identifiers
The following table summarizes the key chemical identifiers for Mecoprop-d6.
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Identifier Value Source(s)

CAS Number 1705649-54-2 [3][4]

Molecular Formula C₁₀H₅D₆ClO₃ [4]

IUPAC Name

2-[4-chloro-2,3,5-trideuterio-6-

(trideuteriomethyl)phenoxy]pro

panoic acid

N/A

Synonyms

2-(4-Chloro-2-

methylphenoxy)propionic Acid-

d6, MCPP-d6

[4]

InChI Key
WNTGYJSOUMFZEP-

YFNZQJCKSA-N
[3]

SMILES
[2H]c1c([2H])c(OC(C)C(=O)O)

c(C([2H])([2H])[2H])c([2H])c1Cl
[5]

Physicochemical Properties
The physicochemical properties of Mecoprop-d6 are expected to be nearly identical to those of

its non-deuterated counterpart, Mecoprop.

Property Value Source(s)

Molecular Weight 220.68 g/mol [4]

Appearance
White to light brown crystalline

solid (for Mecoprop)
[6]

Melting Point 94-95 °C (for Mecoprop) [6]

Boiling Point Decomposes [6]

Solubility

Soluble in acetone, alcohol,

benzene, diethyl ether, and

ethyl acetate. Water solubility

varies with the salt form.

[6]

Storage 2-8°C Refrigerator [4]
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Chemical Structure
The chemical structure of Mecoprop-d6 is characterized by a phenoxy ring substituted with

chlorine, a deuterated methyl group, and three deuterium atoms on the ring itself. This is linked

to a propanoic acid moiety.

Figure 1: Chemical structure of Mecoprop-d6.

Application in Isotope Dilution Mass Spectrometry
The primary application of Mecoprop-d6 is as an internal standard in isotope dilution mass

spectrometry (IDMS) for the highly accurate quantification of Mecoprop in environmental and

biological samples.[3] The principle of IDMS relies on the addition of a known amount of the

isotopically labeled standard to the sample prior to extraction and analysis. Because the

labeled and unlabeled compounds exhibit nearly identical chemical and physical behavior

during sample preparation and analysis, any loss of the analyte during these steps is corrected

for by measuring the ratio of the unlabeled analyte to the labeled standard.[3]

Figure 2: Logical workflow for Mecoprop analysis using Mecoprop-d6 as an internal standard.

Experimental Protocol: Determination of Mecoprop
in Water by GC-MS
The following is a representative protocol for the determination of Mecoprop in water samples

using Mecoprop-d6 as an internal standard, based on established methodologies for phenoxy

acid herbicides.

Reagents and Materials
Mecoprop analytical standard

Mecoprop-d6 internal standard solution (e.g., 100 µg/mL in acetonitrile)

High-purity solvents: methanol, ethyl acetate, dichloromethane (pesticide residue grade)

Reagent water (HPLC grade)

Hydrochloric acid (HCl), concentrated
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Sodium sulfate, anhydrous (granular, baked at 400°C for 4 hours)

Solid Phase Extraction (SPE) cartridges (e.g., C18, 500 mg)

Derivatization agent (e.g., BF₃-methanol or diazomethane)

Glassware: volumetric flasks, pipettes, graduated cylinders, separatory funnels,

concentration tubes

Sample Preparation and Extraction
Sample Collection and Preservation: Collect a 1-liter water sample in a clean glass bottle.

Acidify the sample to pH < 2 with concentrated HCl. Store at 4°C until extraction.

Internal Standard Spiking: Fortify the 1-liter water sample with a known amount of

Mecoprop-d6 internal standard solution to achieve a final concentration of, for example, 1

µg/L.

Solid Phase Extraction (SPE):

Condition the C18 SPE cartridge by passing 10 mL of methanol followed by 10 mL of

reagent water (pH < 2).

Pass the entire 1-liter water sample through the conditioned SPE cartridge at a flow rate of

approximately 10 mL/min.

After the entire sample has passed through, dry the cartridge by pulling a vacuum for 10-

15 minutes.

Elution: Elute the trapped analytes from the SPE cartridge with 10 mL of ethyl acetate

followed by 10 mL of dichloromethane. Collect the eluate in a concentration tube.

Drying and Concentration: Pass the eluate through a funnel containing anhydrous sodium

sulfate to remove any residual water. Concentrate the extract to a final volume of 1 mL under

a gentle stream of nitrogen.

Derivatization (for GC-MS analysis)
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Phenoxy acid herbicides are typically derivatized to more volatile esters for GC-MS analysis.

Esterification: Add 2 mL of BF₃-methanol to the 1 mL concentrated extract.

Heat the mixture at 60°C for 30 minutes.

After cooling, add 5 mL of reagent water and 1 mL of dichloromethane.

Shake vigorously and allow the layers to separate.

Collect the lower organic layer containing the derivatized analytes.

The extract is now ready for GC-MS analysis.

GC-MS Analysis
Gas Chromatograph (GC) Conditions:

Column: DB-5ms (30 m x 0.25 mm ID, 0.25 µm film thickness) or equivalent.

Injector Temperature: 250°C.

Oven Temperature Program: Initial temperature of 60°C, hold for 2 minutes, ramp at

10°C/min to 280°C, hold for 5 minutes.

Carrier Gas: Helium at a constant flow of 1 mL/min.

Mass Spectrometer (MS) Conditions:

Ionization Mode: Electron Ionization (EI) at 70 eV.

Acquisition Mode: Selected Ion Monitoring (SIM).

Quantification Ions: Monitor characteristic ions for the derivatized Mecoprop and

Mecoprop-d6. For example, for the methyl ester of Mecoprop, a possible quantification

ion could be m/z 141, while for Mecoprop-d6 methyl ester, it would be m/z 147.

Quantification
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Prepare a calibration curve by analyzing standards containing known concentrations of

Mecoprop and a constant concentration of Mecoprop-d6. The concentration of Mecoprop in

the sample is determined by calculating the ratio of the peak area of the Mecoprop

quantification ion to the peak area of the Mecoprop-d6 quantification ion and comparing this to

the calibration curve.

Toxicological Information (for the parent compound,
Mecoprop)
While specific toxicological data for Mecoprop-d6 is not readily available, its toxicological

profile is expected to be very similar to that of Mecoprop. Mecoprop is classified as slightly

toxic. Acute oral LD50 in rats is in the range of 930-1210 mg/kg. It can be irritating to the skin

and eyes. There is some evidence suggesting potential carcinogenicity, but it is not sufficient to

assess its carcinogenic potential in humans.

Disclaimer: This guide is intended for informational purposes for research and professional

audiences. All laboratory work should be conducted in accordance with appropriate safety

protocols and regulatory guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Mecoprop-d6: Structure,
Properties, and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b589835#mecoprop-d6-chemical-structure-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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and industry.
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Phone: (601) 213-4426
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